molecular formula C19H22N4 B5183598 N-(1-benzyl-4-piperidinyl)-1H-indazol-6-amine

N-(1-benzyl-4-piperidinyl)-1H-indazol-6-amine

Cat. No. B5183598
M. Wt: 306.4 g/mol
InChI Key: NHJIUSILRREZDO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(1-benzyl-4-piperidinyl)-1H-indazol-6-amine, also known as BI-78D3, is a small molecule inhibitor that has been developed as a potential therapeutic agent for various diseases. It has received significant attention in the scientific community due to its promising pharmacological properties and potential applications.

Mechanism of Action

The exact mechanism of action of N-(1-benzyl-4-piperidinyl)-1H-indazol-6-amine is not yet fully understood. However, it is believed to exert its pharmacological effects by inhibiting the activity of various enzymes involved in critical cellular processes. For example, N-(1-benzyl-4-piperidinyl)-1H-indazol-6-amine has been shown to inhibit the activity of cyclin-dependent kinases, which are essential for cell cycle progression and proliferation. Additionally, it has been reported to inhibit the activity of glycogen synthase kinase-3, which is involved in several signaling pathways that regulate cell growth and differentiation.
Biochemical and Physiological Effects:
N-(1-benzyl-4-piperidinyl)-1H-indazol-6-amine has been shown to exhibit several biochemical and physiological effects in vitro and in vivo. For example, it has been reported to induce cell cycle arrest and apoptosis in various cancer cell lines. Additionally, it has been shown to reduce inflammation in animal models of inflammatory diseases. Furthermore, it has been reported to improve cognitive function and reduce neuroinflammation in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the significant advantages of N-(1-benzyl-4-piperidinyl)-1H-indazol-6-amine is its potent inhibitory effects on several enzymes involved in critical cellular processes. This property makes it a valuable tool for studying the role of these enzymes in various diseases. However, one of the limitations of N-(1-benzyl-4-piperidinyl)-1H-indazol-6-amine is its relatively low solubility in aqueous solutions, which can make it challenging to use in certain experimental setups.

Future Directions

Several future directions can be explored to further understand the potential applications of N-(1-benzyl-4-piperidinyl)-1H-indazol-6-amine. For example, more research is needed to understand the exact mechanism of action of N-(1-benzyl-4-piperidinyl)-1H-indazol-6-amine and its potential off-target effects. Additionally, more studies are needed to investigate the potential therapeutic applications of N-(1-benzyl-4-piperidinyl)-1H-indazol-6-amine in various diseases, including cancer, inflammation, and neurological disorders. Finally, efforts should be made to improve the solubility and bioavailability of N-(1-benzyl-4-piperidinyl)-1H-indazol-6-amine to make it more suitable for clinical use.

Synthesis Methods

The synthesis of N-(1-benzyl-4-piperidinyl)-1H-indazol-6-amine involves a multi-step process that includes the reaction of 4-piperidone with benzylamine, followed by the condensation of the resulting compound with 5-bromo-1H-indazole-6-carboxylic acid. The final product is obtained through a series of purification steps, including recrystallization and column chromatography.

Scientific Research Applications

N-(1-benzyl-4-piperidinyl)-1H-indazol-6-amine has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. Several studies have shown that N-(1-benzyl-4-piperidinyl)-1H-indazol-6-amine exhibits potent inhibitory effects on the activity of several enzymes, including cyclin-dependent kinases, glycogen synthase kinase-3, and histone deacetylases. These enzymes are known to play critical roles in various cellular processes, including cell proliferation, differentiation, and apoptosis.

properties

IUPAC Name

N-(1-benzylpiperidin-4-yl)-1H-indazol-6-amine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H22N4/c1-2-4-15(5-3-1)14-23-10-8-17(9-11-23)21-18-7-6-16-13-20-22-19(16)12-18/h1-7,12-13,17,21H,8-11,14H2,(H,20,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NHJIUSILRREZDO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCC1NC2=CC3=C(C=C2)C=NN3)CC4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H22N4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

306.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(1-benzylpiperidin-4-yl)-1H-indazol-6-amine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.